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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B094433

An In-depth Technical Guide to Disperse Red 60 for Scientific Professionals

Disperse Red 60, an anthraquinone-based dye, is a compound of significant interest in
materials science and environmental research. Primarily utilized in the textile industry for
dyeing synthetic fibers such as polyester, its unique chemical structure also makes it a focal
point in the development of novel materials and environmental remediation technologies. This
guide provides core chemical information, detailed experimental protocols, and logical
diagrams to support researchers, scientists, and drug development professionals in their work
with this compound.

Core Chemical and Physical Properties

Disperse Red 60 is chemically known as 1-amino-4-hydroxy-2-phenoxyanthracene-9,10-dione.
[1] It is recognized by several CAS numbers, with 17418-58-5 being the most prominent. The
compound presents as a fine, deep-red powder.[2] While it is insoluble in water, it
demonstrates solubility in certain organic solvents like dichloromethane, dimethyl sulfoxide
(DMSO0), and methanol.[3][4]

Table 1: Chemical Identifiers for Disperse Red 60
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Identifier Value

1-amino-4-hydroxy-2-phenoxyanthracene-9,10-

IUPAC Name _
dione[1]

CAS Number 17418-58-5, 12223-37-9[5]

Molecular Formula C20H13NO4[5]

Molecular Weight 331.32 g/mol [5]

InChl Key MHXFWEJIJMQVIWDH-UHFFFAOYSA-N[1]
C.l. 60756, Disperse Red FB, 1-Amino-2-

Synonyms

phenoxy-4-hydroxyanthraquinone[5]

ble 2: Physicochemical ies of Di 160

Property Value

Appearance Fine deep-red powder[2]
Melting Point 185 °C[6]

Boiling Point 570.3 °C[6]

Density ~1.44 g/lcm3[1]

Water Solubility Insoluble[4]

Soluble in dichloromethane; Slightly soluble in

Solubility in Organic Solvents
DMSO and Methanol[3][4]

~13,000-14,000 L mol-t cm~1 (typical for

Molar Extinction Coefficient (g) )
anthraquinone dyes)[7]

Synthesis Pathway

The primary manufacturing method for Disperse Red 60 involves the condensation of 1-amino-
2-bromo-4-hydroxyanthracene-9,10-dione with phenol in an alkaline medium.[5] This
nucleophilic aromatic substitution reaction is a cornerstone of its industrial production.
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Reactants
1-amino-2-bromo-4- Condensation
hydroxyanthracene-9,10-dione
| Disperse Red 60
Phenol + Alkaline Medium

(e.g., Potassium Carbonate)

Click to download full resolution via product page
Caption: Synthesis of Disperse Red 60 via condensation reaction.

Experimental Protocols

Disperse Red 60 is a subject of investigation in various scientific fields, particularly in
environmental science and nanotechnology. Below are detailed protocols for two key
experimental procedures involving this dye.

Adsorption of Disperse Red 60 on Novel Quaternary
Nanocomposites

This protocol is adapted from the study by Soliman et al. (2021), which investigated the
removal of Disperse Red 60 from aqueous solutions.[3]

Objective: To evaluate the adsorption capacity of chitosan-based nanocomposites for Disperse
Red 60.

Materials:
» Disperse Red 60 (DR)
e Chitosan-4-chloroacetophenone/CeO2-CuO-Fe20s (CF) nanocomposite

o Chitosan-4-chloroacetophenone/CeO2-Cu0O-Al203 (CA) nanocomposite
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e Hydrochloric acid (0.1 M)
e Sodium hydroxide (0.1 M)
« Distilled water
Procedure:

e Preparation of Stock Solution: A 1000 mg/L stock solution of Disperse Red 60 is prepared
by dissolving 1 gram of the dye in 1 liter of distilled water. Working solutions of desired
concentrations (e.g., 10-100 mg/L) are prepared by diluting the stock solution.

o Batch Adsorption Experiments:

o A series of flasks are prepared, each containing a specific volume of the Disperse Red 60
working solution.

o The initial pH of the solutions is adjusted using 0.1 M HCl or 0.1 M NaOH to study its effect
(e.g., pH values of 2, 4, 6, 8).

o A known mass of the adsorbent (CF or CA nanocomposite, e.g., 0.05-0.2 g) is added to
each flask.

o The flasks are agitated at a constant speed and temperature for a specified contact time
(e.g., up to 240 minutes) to reach equilibrium.

e Analysis:

o After the desired contact time, the adsorbent is separated from the solution by
centrifugation or filtration.

o The concentration of Disperse Red 60 remaining in the supernatant is determined using a
UV-Vis spectrophotometer at its maximum absorption wavelength.

o The amount of dye adsorbed per unit mass of the adsorbent (ge in mg/g) is calculated
using the following equation: ge = (Co - Ce) * V / m where Co and Ce are the initial and
equilibrium concentrations of the dye (mg/L), V is the volume of the solution (L), and m is
the mass of the adsorbent (g).
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» Kinetic and Isotherm Studies: The experiments are repeated with varying contact times (for
kinetic studies) and initial dye concentrations (for isotherm studies) to model the adsorption
process.

Prepare Disperse Red 60
Stock and Working Solutions

:

Set up Batch Adsorption
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'
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:
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(UV-Vis Spectrophotometry)

Calculate Adsorption

Capacity (ge)

Click to download full resolution via product page

Caption: Workflow for the adsorption study of Disperse Red 60.

Preparation of Nano Disperse Red 60 via Miniemulsion
Polymerization

This protocol is based on the work of El-Sayed et al. (2012) for the encapsulation of Disperse
Red 60.[3][9][10]
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Objective: To synthesize stable nanodispersions of Disperse Red 60 for applications such as
dyeing and printing.

Materials:

Disperse Red 60 (DR60)

Styrene (monomer)

Butyl acrylate (monomer)

Methacrylic acid (co-monomer)

Sodium dodecyl sulfate (SDS, surfactant)
Potassium persulfate (initiator)

Deionized water

Procedure:

Preparation of Organic Phase: Disperse Red 60 is dissolved in a mixture of styrene and
butyl acrylate monomers.

Preparation of AqQueous Phase: Sodium dodecyl sulfate is dissolved in deionized water.

Formation of Miniemulsion: The organic phase is added to the aqueous phase under high-
speed stirring to form a coarse emulsion. This pre-emulsion is then subjected to
ultrasonication or high-pressure homogenization to create a stable miniemulsion with nano-
sized droplets.

Polymerization:

o The miniemulsion is transferred to a reaction vessel equipped with a stirrer, condenser,
and nitrogen inlet.

o The temperature is raised to a specific point (e.g., 70-80 °C).
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o The initiator, potassium persulfate (dissolved in a small amount of water), is added to start
the polymerization process.

o The reaction is allowed to proceed for several hours until the monomer conversion is
complete.

o Characterization: The resulting nano-encapsulated Disperse Red 60 is characterized for
particle size, morphology (e.g., using Transmission Electron Microscopy - TEM), and stability.

Prepare Organic Phase: Prepare Aqueous Phase:
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' '
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(High-Speed Stirring + Homogenization)

'
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Click to download full resolution via product page

Caption: Workflow for the synthesis of nano-encapsulated Disperse Red 60.

Safety and Handling

Disperse Red 60 is classified with GHSO07 pictogram, indicating it can cause skin and eye
irritation.[1] It may also cause an allergic skin reaction.[1] Therefore, appropriate personal
protective equipment (PPE), including gloves and safety glasses, should be worn when
handling this compound. Work should be conducted in a well-ventilated area or under a fume
hood.
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Table 3: GHS H m ion for Di Red 6C

Hazard Statement Code
May cause an allergic skin reaction H317
Causes serious eye irritation H319

In conclusion, Disperse Red 60 is a versatile chemical with important industrial applications
and growing relevance in scientific research. A thorough understanding of its fundamental
properties, synthesis, and experimental handling is crucial for its effective and safe utilization in
the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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